Cas no 151360-50-8 (2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde)

• Product Name: 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde
• CAS No: 151360-50-8
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 5463991
• Update Time: 2025-06-28

2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Z5306713165
• 2,4-bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde
• 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde

• Inchi： 1S/C16H22O5/c1-12(2)5-7-14-15(20-10-18-3)8-6-13(9-17)16(14)21-11-19-4/h5-6,8-9H,7,10-11H2,1-4H3
• InChI Key： NVFHYWPVSFQMCN-UHFFFAOYSA-N
• SMILES： O(COC)C1C(C=O)=CC=C(C=1C/C=C(\C)/C)OCOC

Computed Properties

• Exact Mass: 294.14672380 g/mol
• Monoisotopic Mass: 294.14672380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54
• Molecular Weight: 294.34

Additional information on 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde

2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde (CAS No. 151360-50-8)

The compound 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde, identified by the CAS registry number 151360-50-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzaldehydes, which are aromatic aldehydes with a benzene ring substituted by an aldehyde group. The presence of methoxymethoxy groups at the 2 and 4 positions of the benzene ring, along with a 3-methylbut-2-en-1-yl group at the 3 position, confers unique chemical properties and reactivity to this molecule.

Chemical Structure and Properties

The molecular structure of 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yl)benzaldehyde is characterized by a benzene ring with three substituents: two methoxymethoxy groups (-OCH₂OCH₃) at positions 2 and 4, and a 3-methylbut-2-en-1-yl group (CH₂C(CH₃)=CH₂) at position 3. The methoxymethoxy groups are electron-donating substituents that increase the electron density of the benzene ring, potentially influencing the reactivity of the aldehyde group. The 3-methylbut-2-en-1-yl group introduces an alkene functionality into the molecule, which can participate in various chemical reactions such as addition reactions or polymerization processes.

Synthesis and Applications

The synthesis of this compound typically involves multi-step organic reactions, including alkylation, alkoxylation, and possibly coupling reactions to introduce the specific substituents onto the benzene ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules. The compound's unique structure makes it a valuable precursor in organic synthesis for constructing bioactive molecules or advanced materials.

In terms of applications, benzaldehydes like this compound are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple functional groups allows for further derivatization to create molecules with specific biological activities or physical properties. For instance, the aldehyde group can be converted into other functional groups such as carboxylic acids or esters through oxidation or condensation reactions.

Recent Research Insights

Recent studies have explored the use of methoxymethoxy-substituted benzaldehydes in medicinal chemistry for designing new drug candidates. These compounds have shown potential as inhibitors of certain enzymes or receptors involved in disease pathways. Additionally, research into their photochemical properties has revealed interesting applications in light-responsive materials and sensors.

Another area of active research is the development of sustainable methods for synthesizing such compounds. For example, asymmetric catalysis using metal catalysts has been employed to achieve high enantioselectivity in key steps of their synthesis. This approach not only enhances product quality but also reduces waste generation during production processes.

Furthermore, computational chemistry techniques have been utilized to predict the electronic properties and reactivity profiles of this compound. Such insights are invaluable for guiding experimental design and optimizing synthetic routes.

Conclusion

In summary, 2,4-Bis(methoxymethoxy)-3-(3-methylbut-2-en-1-yllbenzaldehyde (CAS No. 151360–50–8) is a versatile organic compound with promising applications across multiple fields. Its unique chemical structure enables diverse functionalization pathways and contributes to its utility in both academic research and industrial settings. As ongoing research continues to uncover new aspects of its properties and potential uses, this compound stands out as an important building block in modern organic chemistry.